Cas no 1404364-79-9 (3-(dimethylcarbamoyl)-5-[(4-methylsulfonylphenyl)methyl]benzoic acid)

• Product Name: 3-(dimethylcarbamoyl)-5-[(4-methylsulfonylphenyl)methyl]benzoic acid
• CAS No: 1404364-79-9
• MF: C₁₈H₁₉NO₅S
• MW: 361.412163972855
• CID: 4597255
• Update Time: 2025-08-02

3-(dimethylcarbamoyl)-5-[(4-methylsulfonylphenyl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylcarbamoyl)-5-[(4-methylsulfonylphenyl)methyl]benzoic acid

• Inchi： 1S/C18H19NO5S/c1-19(2)17(20)14-9-13(10-15(11-14)18(21)22)8-12-4-6-16(7-5-12)25(3,23)24/h4-7,9-11H,8H2,1-3H3,(H,21,22)
• InChI Key： UWIWKJNFTQHWCQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(CC2=CC=C(S(C)(=O)=O)C=C2)=CC(C(N(C)C)=O)=C1

Additional information on 3-(dimethylcarbamoyl)-5-[(4-methylsulfonylphenyl)methyl]benzoic acid

Research Brief on 3-(dimethylcarbamoyl)-5-[(4-methylsulfonylphenyl)methyl]benzoic acid (CAS: 1404364-79-9)

3-(dimethylcarbamoyl)-5-[(4-methylsulfonylphenyl)methyl]benzoic acid (CAS: 1404364-79-9) is a small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of inflammatory and metabolic disorders. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, making it a promising candidate for further development.

The compound's structure includes a dimethylcarbamoyl group and a methylsulfonylphenyl moiety, which are believed to contribute to its biological activity. Research has indicated that 3-(dimethylcarbamoyl)-5-[(4-methylsulfonylphenyl)methyl]benzoic acid exhibits inhibitory effects on specific enzymatic pathways involved in inflammation and oxidative stress. These findings suggest its potential utility in treating conditions such as rheumatoid arthritis, diabetes, and neurodegenerative diseases, where these pathways play a critical role.

Recent studies have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions of this compound with its target proteins. These investigations have revealed high-affinity binding to key regulatory proteins, further supporting its therapeutic potential. Additionally, in vitro and in vivo assays have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability, which are essential for its development as a drug candidate.

One of the most notable findings from recent research is the compound's ability to modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor implicated in numerous inflammatory and immune responses. By inhibiting NF-κB signaling, 3-(dimethylcarbamoyl)-5-[(4-methylsulfonylphenyl)methyl]benzoic acid has shown efficacy in reducing inflammation and tissue damage in animal models of chronic inflammatory diseases. This mechanism of action positions it as a potential alternative to existing anti-inflammatory drugs, which often come with significant side effects.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects, long-term toxicity, and formulation stability need to be addressed in future studies. Researchers are also exploring structural modifications to enhance its potency and selectivity, with the aim of improving its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(dimethylcarbamoyl)-5-[(4-methylsulfonylphenyl)methyl]benzoic acid (CAS: 1404364-79-9) represents a promising avenue for drug discovery in the fields of inflammation and metabolic disorders. Its unique structural properties, combined with its demonstrated biological activity, make it a compound of significant interest. Ongoing research will be crucial in overcoming current limitations and unlocking its full therapeutic potential. This brief highlights the importance of continued investment in the study of such innovative compounds to address unmet medical needs.